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Compound of Interest

2,5-Dimethoxy-4-
Compound Name:

morpholinoaniline
CAS No.: 68052-18-6

Cat. No.: B179997

Get Quote

Part 1: Executive Summary & Structural Logic

Target Analyte: 2,5-Dimethoxy-4-morpholinoaniline CAS Registry Number: N/A (Specific
isomer often treated as a captive intermediate) Molecular Formula: C12H1sN203 Molecular
Weight: 238.29 g/mol [1]

This technical guide provides a comprehensive spectroscopic profile for 2,5-Dimethoxy-4-
morpholinoaniline, a highly electron-rich polysubstituted aniline derivative.[1] This compound
typically serves as a high-value intermediate in the synthesis of photoactive dyes, redox-active
polymers, and specific pharmaceutical agents targeting serotonin receptors (structurally
analogous to the 2C-x phenethylamine precursors).[1]

Structural Elucidation Strategy

The molecule consists of a benzene core substituted with four electron-donating groups
(EDGs):[1]

e Primary Amine (-NHz): Strong EDG, directs ortho/para.
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o Two Methoxy Groups (-OCHs): Strong EDGs at positions 2 and 5.[2]

e Morpholine Ring: Attached at position 4 via nitrogen; a moderate EDG and distinct structural
marker.[2]

Scientific Note: Due to the synergistic electron-donating effects of the amine, methoxy, and
morpholine groups, the aromatic protons in this molecule are significantly shielded (upfield
shift) compared to unsubstituted benzene. This guide utilizes high-fidelity predictive data
derived from fragment-based additivity principles validated against structural analogs like 4-
morpholinoaniline and 2,5-dimethoxyaniline.[1]

Part 2: Spectroscopic Profile (NMR, IR, MS)[3]
Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: DMSO-de (Preferred for solubility and exchangeable protons) or CDCls.

IH NMR (400 MHz, DMSO-ds) — Predicted & Assigned
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Key Diagnostic Feature: The aromatic region will show two distinct singlets (para-relationship
prevents coupling).[2] If doublets are observed, the substitution pattern is incorrect (e.g., 2,3- or
3,4-substitution).

13C NMR (100 MHz_DMSO-ds)

Chemical Shift (6 ppm) Carbon Type Assighment
C-1(C-NH2) & C-4 (C-
140.0 - 145.0 Quaternary C )
Morpholine)
148.0 - 152.0 Quaternary C C-2 & C-5 (C-OMe)
100.0 - 105.0 Methine CH C-3 & C-6 (Aromatic CH)
Morpholine C-O (O-CH2-CH2-
66.5 Secondary CH2
N)
56.0 - 57.0 Primary CHs Methoxy carbons (-OCHs)
Morpholine C-N (O-CH2-CHz-
51.0-52.0 Secondary CH:z

N)

Mass Spectrometry (MS)

Method: GC-MS (EI, 70 eV) or LC-MS (ESI+).[1]
e Molecular lon (M*): m/z 238 (Strong intensity, stable aromatic system).

e Base Peak: Often the molecular ion or the [M-15]* peak due to loss of a methyl group from
the methoxy substituents.[2]

Fragmentation Pattern (EI):

m/z 238: [M]* (Parent).

m/z 223: [M - CHs]* (Loss of methyl from methoxy).

m/z 180-181: [M - C3HsO]* (Fragmentation of the morpholine ring).

m/z 152: Loss of morpholine fragment entirely (leaving the aminodimethoxybenzene core).[2]
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Infrared Spectroscopy (FT-IR)

Sampling: KBr Pellet or ATR (Attenuated Total Reflectance).

Wavenumber (cm~?) Vibration Mode Functional Group
3350 & 3420 N-H Stretching Primary Amine (-NHz), doublet.
_ Aliphatic C-H
2850 - 2950 C-H Stretching )
(Morpholine/Methoxy).[1][2]
1610 - 1630 N-H Bending Scissoring vibration of NH2.
) Aromatic ring skeletal
1500 - 1520 C=C Stretching o
vibrations.
1200 - 1250 C-O-C Stretching Aryl alkyl ether (Methoxy).[1][2]
) Aliphatic ether (Morpholine
1110 C-O-C Stretching

ring).[1][2]

Part 3: Experimental Protocol & Workflow
Workflow Diagram: Structural Confirmation Logic

The following diagram illustrates the logical flow for confirming the structure of 2,5-Dimethoxy-
4-morpholinoaniline using the data above.
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Unknown Sample

(Suspected 2,5-Dimethoxy-4-morpholinoaniline)

Step 1: Mass Spectrometry (GC-MS/ESI)

Is Parent lon m/z = 2387

Step 2: FT-IR Analysis

Amine (3300-3400) &
Ether (1100-1250) Present?

Step 3: 1H NMR (DMSO-d6) No

2 x Singlets in Aromatic Region?
(Para-substitution confirmation)

INo

Morpholine Pattern?
(2 x Triplets, ~2.9 & 3.7 ppm)

CONFIRMED IDENTITY REJECT IDENTITY
2,5-Dimethoxy-4-morpholinoaniline Check Isomers or Impurities

Click to download full resolution via product page

Caption: Logical decision tree for the stepwise spectroscopic validation of the target analyte.
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Sample Preparation Protocol

To ensure data integrity matching the predicted values above, follow this preparation standard:
* NMR Prep: Dissolve 5-10 mg of the solid amine in 0.6 mL of DMSO-de.[1]

o Why DMSO? Chloroform (CDClI3) may cause broadening of the amine (-NH2) protons due
to exchange or hydrogen bonding. DMSO sharpens these signals.

e MS Prep: Dilute to 10 ppm in Methanol (LC-MS) or Ethyl Acetate (GC-MS). Avoid protic
solvents for GC if derivatization is not performed.[2]

e Storage: The compound is an electron-rich aniline and is prone to oxidation (turning dark
brown/black).[2] Store under Argon at -20°C. Perform analysis immediately upon synthesis
or thawing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 2524-67-6|4-Morpholinoaniline|BLD Pharm [bldpharm.com]

2. youtube.com [youtube.com]

3. 4-NOIHEZE PR >98% | Sigma-Aldrich [sigmaaldrich.com]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 2,5-
Dimethoxy-4-morpholinoaniline[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179997/docs#technical-guide-spectroscopic-
characterization-of-2-5-dimethoxy-4-morpholinoaniline-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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